Cas no 1806727-68-3 (5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1806727-68-3
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4834953
• Update Time: 2025-10-29

5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H6F5NO3/c9-6(10)3-1-14-7(17-8(11,12)13)5(16)4(3)2-15/h1,6,15-16H,2H2
• InChI Key： MIRYGFOHBFKJCS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1CO)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.3
• Topological Polar Surface Area: 62.6

Additional information on 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol

Recent Advances in the Study of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS: 1806727-68-3)

The compound 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS: 1806727-68-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated pyridine core, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymes involved in metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol exhibits high affinity for certain bacterial enzymes, making it a candidate for the development of new antibiotics. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the target enzyme, providing valuable insights for further structural optimization.

In addition to its antimicrobial properties, recent research has also explored the compound's potential in oncology. A preprint article from BioRxiv highlighted its ability to modulate specific signaling pathways in cancer cells, leading to apoptosis in vitro. The study employed high-throughput screening and molecular docking simulations to identify the compound's interactions with key oncogenic proteins. These findings suggest that 1806727-68-3 could serve as a scaffold for designing next-generation anticancer agents.

The synthetic accessibility of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol has also been a focal point of recent investigations. A 2024 paper in Organic Letters described an improved synthetic route that enhances yield and reduces byproducts. The authors utilized a combination of fluorination and hydroxylation strategies to achieve a more efficient and scalable production process, which could facilitate its broader application in drug discovery programs.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Preliminary in vivo studies have shown variable bioavailability, prompting researchers to investigate prodrug formulations and delivery systems. A collaborative study between academic and industrial researchers, published in ACS Pharmacology & Translational Science, reported promising results with lipid-based nanoparticles, which improved the compound's stability and targeted delivery.

In conclusion, 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS: 1806727-68-3) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its dual potential as an antimicrobial and anticancer agent, coupled with advances in synthetic methodologies, positions it as a molecule of significant interest for future drug development. Ongoing research aims to address remaining challenges and unlock its full therapeutic potential.